Cas no 130775-52-9 (Bicyclo[3.1.1]heptan-1-ol)

Bicyclo[3.1.1]heptan-1-ol structure
Bicyclo[3.1.1]heptan-1-ol structure
Product Name:Bicyclo[3.1.1]heptan-1-ol
CAS No:130775-52-9
MF:C7H12O
MW:112.169582366943
CID:5099187
PubChem ID:14528850
Update Time:2026-03-03

Bicyclo[3.1.1]heptan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-1-ol
    • Inchi: 1S/C7H12O/c8-7-3-1-2-6(4-7)5-7/h6,8H,1-5H2
    • InChI Key: GXJLAGNGIIZKCO-UHFFFAOYSA-N
    • SMILES: C12(O)CC(C1)CCC2

Computed Properties

  • Exact Mass: 112.088815002g/mol
  • Monoisotopic Mass: 112.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Bicyclo[3.1.1]heptan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-100MG
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
100MG
¥ 1,056.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-250MG
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
250MG
¥ 1,683.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-500MG
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
500MG
¥ 2,805.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-1G
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
1g
¥ 4,204.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-5G
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
5g
¥ 12,612.00 2023-04-03
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-10G
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
10g
¥ 21,021.00 2023-04-03
Ambeed
A553871-1g
bicyclo[3.1.1]heptan-1-ol
130775-52-9 98%
1g
$643.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-100mg
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
100mg
¥1056.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-250mg
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
250mg
¥1683.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBSQ600091-500mg
bicyclo[3.1.1]heptan-1-ol
130775-52-9 95%
500mg
¥2805.0 2024-04-25

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